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Compound of Interest

Compound Name: EDTA disodium salt

Cat. No.: B8817717

An In-depth analysis of the solubility characteristics of disodium ethylenediaminetetraacetic
acid (EDTA) in various aqueous and organic media, providing essential data and
methodologies for scientific and pharmaceutical applications.

Introduction

Disodium ethylenediaminetetraacetic acid (EDTA), a widely utilized chelating agent in research,
pharmaceuticals, and various industrial processes, exhibits solubility that is critically dependent
on the solvent system and its physicochemical properties, most notably pH. This technical
guide provides a detailed exploration of the solubility of disodium EDTA in common laboratory
buffers and solvents. The information presented herein is intended to equip researchers,
scientists, and drug development professionals with the necessary data and protocols to
effectively utilize this versatile compound in their work.

The molecular structure of EDTA, with its multiple carboxylic acid and amine functional groups,
allows for strong interactions with water molecules, rendering it highly soluble in aqueous
solutions. However, its solubility is significantly influenced by the protonation state of these
groups, which is dictated by the pH of the medium. In contrast, its ionic nature generally limits
its solubility in nonpolar organic solvents. Understanding these solubility characteristics is
paramount for successful formulation, experimental design, and analytical method
development.

Factors Influencing the Solubility of Disodium EDTA
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The dissolution of disodium EDTA is governed by several key factors:

e pH of the Medium: This is the most critical factor influencing the solubility of disodium EDTA
in aqueous solutions. As the pH increases, the carboxylic acid groups of the EDTA molecule
deprotonate, leading to a more negatively charged and thus more polar molecule. This
increased polarity enhances its interaction with polar water molecules, resulting in a
significant increase in solubility. Conversely, in acidic conditions (low pH), the carboxylic acid
groups are protonated, reducing the molecule's overall charge and leading to a marked
decrease in aqueous solubility.[1][2] It is a common laboratory practice to adjust the pH of
disodium EDTA solutions to approximately 8.0 to achieve complete dissolution, especially at
higher concentrations.[3][4][5]

o Temperature: In general, as with most solid solutes, the solubility of disodium EDTA in water
increases with temperature.[1] This is because the dissolution process is typically
endothermic, meaning that absorbing heat favors the dissolution of the solid.

e Presence of Co-solvents: The addition of organic co-solvents to an agueous solution can
either increase or decrease the solubility of disodium EDTA, depending on the nature of the
co-solvent.[1] In some cases, a co-solvent system may enhance solubility where water alone
is insufficient.

« lonic Strength: The presence of other salts in the solution can influence the solubility of
disodium EDTA. While not extensively documented in the readily available literature,
increasing the ionic strength of a solution can sometimes affect the solubility of solutes.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative data on the solubility
of disodium EDTA in various solvents and buffers.

Table 1: Solubility of Disodium EDTA in Various Solvents
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Solvent Solubility Temperature (°C) Molarity (approx.)

Water 100 g/L[6] 20 0.27M

Water ~96 mg/mL[7] Room Temperature ~0.26 M
41.67 mg/mL

Water (Sonication Not Specified 0.11 M
recommended)[1]

Dimethyl Sulfoxide 1 mg/mL (Sonication N

Not Specified 0.0027 M

(DMSO) recommended)[1]
Practically Insoluble[8] N

Ethanol (99%) ] Not Specified -
Practically .

Methanol Not Specified -
Insoluble[10]
Information not readily N

Isopropanol ] Not Specified -
available
Practically N

Acetone Not Specified -
Insoluble[11]

Chloroform Practically Insoluble Not Specified -

Ether Practically Insoluble Not Specified -
Information not readily N

Glycerol Not Specified -

available

Note: The molecular weight of disodium EDTA dihydrate (CioH14N2Naz20s-2H20) is
approximately 372.24 g/mol . Molarity calculations are based on this value.

Table 2: Qualitative Solubility of Disodium EDTA in
Common Buffers

While specific quantitative data for the solubility of disodium EDTA in common laboratory

buffers at various pH values is not extensively available in the reviewed literature, the general

principle of pH-dependent solubility remains paramount. The following table provides a
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qualitative guide based on this principle. For precise applications, it is strongly recommended

to determine the solubility experimentally under the specific conditions of use.

Buffer System pH Range

Qualitative
Solubility

Rationale

Phosphate Buffer 6.0-8.0

Moderate to High

At pH 7.0, disodium
EDTA is generally
soluble, especially at
lower concentrations
(e.g., 6mM).[12][13]
Solubility will increase
significantly as the pH

approaches 8.0.

TRIS Buffer 75-8.5

High

TRIS buffers are
typically prepared at a
pH of 7.5 or higher, a
range where disodium
EDTA exhibits good
solubility.[14][15][16]
Adjusting the pH to
8.0 is a standard
procedure for
dissolving EDTA.[17]

Acetate Buffer 40-5.5

Low to Moderate

In this acidic pH
range, the carboxylic
acid groups of EDTA
are more protonated,
leading to reduced
aqueous solubility.[17]
A 5% solution of
disodium EDTA in
water will have a pH
between 4.0 and 6.0.

[7]
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Experimental Protocols

General Protocol for Determining the Solubility of
Disodium EDTA

This protocol outlines a general method for determining the solubility of disodium EDTA in a
given solvent or buffer system.

Materials:

o Disodium EDTA dihydrate powder

» Solvent or buffer of interest

e Magnetic stirrer and stir bar

o Calibrated pH meter

e Analytical balance

e Volumetric flasks and pipettes

o Thermostatically controlled water bath or incubator

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Methodology:

e Preparation of Saturated Solution:

o Add an excess amount of disodium EDTA powder to a known volume of the solvent or
buffer in a sealed container.

o Place the container in a thermostatically controlled environment (e.g., water bath) set to
the desired temperature.
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o Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached. The presence of undissolved solid should be
visible.

o Sample Collection and Preparation:

[¢]

Allow the suspension to settle for a short period.

o Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid
particles are transferred.

o Immediately filter the collected supernatant through a suitable membrane filter (e.g., 0.45
pUm) to remove any remaining undissolved solid.

o Dilute the filtered, saturated solution quantitatively with the same solvent or buffer to a
concentration within the working range of the chosen analytical method.

e Quantification:

o Analyze the diluted solution using a validated analytical method to determine the
concentration of disodium EDTA. Common methods include:

» High-Performance Liquid Chromatography (HPLC): A robust method for accurate
guantification.[18][19]

» UV-Visible Spectrophotometry: A simpler method, often requiring the formation of a
colored complex with a metal ion.

» Titration: A classical method involving titration with a standardized metal ion solution.[20]
» Calculation of Solubility:

o Calculate the concentration of disodium EDTA in the original saturated solution, taking into
account the dilution factor.

o Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.
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Protocol for Preparing a 0.5 M Disodium EDTA Stock
Solution (pH 8.0)

This is a widely used stock solution in molecular biology and biochemistry.
Materials:

e Disodium EDTA dihydrate (MW: 372.24 g/mol )

» Deionized or distilled water

e Sodium hydroxide (NaOH) pellets or a concentrated NaOH solution

o Magnetic stirrer and stir bar

o Calibrated pH meter

e Graduated cylinder and beaker

Procedure:

o To prepare 1 liter of 0.5 M EDTA solution, weigh out 186.1 g of disodium EDTA dihydrate.
o Add the EDTA powder to approximately 800 mL of deionized water in a beaker.

» Place the beaker on a magnetic stirrer and begin stirring. The EDTA will not dissolve
completely at this stage.

» While stirring, slowly add NaOH pellets or a concentrated NaOH solution. Monitor the pH of
the solution continuously with a pH meter.

e Continue adding NaOH until the pH of the solution reaches 8.0. As the pH approaches 8.0,
the EDTA will completely dissolve.[4][21]

e Once the EDTA s fully dissolved and the pH is stable at 8.0, transfer the solutiontoa 1 L
graduated cylinder.

e Add deionized water to bring the final volume to 1 liter.
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¢ The solution can be sterilized by autoclaving. Store at room temperature.

Visualizations
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Caption: Mechanism of enzyme inhibition by EDTA through chelation of essential metal
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Experimental Workflow for Solubility Determination

Workflow for Determining Disodium EDTA Solubility
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Caption: A stepwise process for the experimental determination of disodium EDTA solubility.

Conclusion

The solubility of disodium EDTA is a multifaceted property that is profoundly influenced by the
choice of solvent and, most significantly, the pH of the aqueous medium. It is highly soluble in
water, with its solubility dramatically increasing at alkaline pH values. Conversely, it is generally
insoluble in nonpolar organic solvents. For researchers and professionals in drug development,
a thorough understanding of these solubility characteristics is essential for formulating effective
solutions, designing robust experiments, and ensuring the reliability of analytical data. While
this guide provides a comprehensive overview of the available information, it is crucial to
experimentally verify the solubility of disodium EDTA under the specific conditions of a given
application, particularly when working with complex buffer systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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